Cas no 2680659-11-2 ((1s,3s)-3-(2,2,2-Trifluoroacetamido)-1-(trifluoromethyl)cyclobutane-1-carboxylic acid)

• Product Name: (1s,3s)-3-(2,2,2-Trifluoroacetamido)-1-(trifluoromethyl)cyclobutane-1-carboxylic acid
• CAS No: 2680659-11-2
• MF: C₈H₇F₆NO₃
• MW: 279.136503458023
• CID: 6129120
• PubChem ID: 165938144
• Update Time: 2025-06-07

(1s,3s)-3-(2,2,2-Trifluoroacetamido)-1-(trifluoromethyl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (1s,3s)-3-(2,2,2-trifluoroacetamido)-1-(trifluoromethyl)cyclobutane-1-carboxylic acid
• 2680659-11-2
• EN300-28285419
• (1s,3s)-3-(2,2,2-Trifluoroacetamido)-1-(trifluoromethyl)cyclobutane-1-carboxylic acid

• Inchi： 1S/C8H7F6NO3/c9-7(10,11)4(16)15-3-1-6(2-3,5(17)18)8(12,13)14/h3H,1-2H2,(H,15,16)(H,17,18)
• InChI Key： JDLVPLQNDGTEID-UHFFFAOYSA-N
• SMILES： FC(C1(C(=O)O)CC(C1)NC(C(F)(F)F)=O)(F)F

Computed Properties

• Exact Mass: 279.03301206g/mol
• Monoisotopic Mass: 279.03301206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 66.4Ų

Additional information on (1s,3s)-3-(2,2,2-Trifluoroacetamido)-1-(trifluoromethyl)cyclobutane-1-carboxylic acid

Introduction to (1S,3S)-3-(2,2,2-Trifluoroacetamido)-1-(trifluoromethyl)cyclobutane-1-carboxylic Acid (CAS No. 2680659-11-2)

Compound CAS No. 2680659-11-2, specifically identified as (1S,3S)-3-(2,2,2-Trifluoroacetamido)-1-(trifluoromethyl)cyclobutane-1-carboxylic acid, represents a significant advancement in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique stereochemical configuration and functional groups, has garnered considerable attention due to its potential applications in drug development and molecular research.

The molecular structure of this compound features a cyclobutane core substituted with a trifluoromethyl group and an amide functionality derived from 2,2,2-trifluoroacetic acid. The stereochemistry at the 1S and 3S positions further enhances its complexity and specificity, making it a valuable candidate for studying stereoselective reactions and their implications in biological systems. The presence of multiple fluorine atoms not only influences the electronic properties of the molecule but also contributes to its stability and reactivity under various conditions.

In recent years, the pharmaceutical industry has witnessed a surge in the development of fluorinated compounds due to their enhanced bioavailability, metabolic stability, and binding affinity. The compound in question exemplifies this trend by incorporating a trifluoromethyl group, which is known to improve pharmacokinetic profiles. This modification is particularly relevant in the design of active pharmaceutical ingredients (APIs) where subtle changes in molecular structure can significantly impact therapeutic efficacy.

One of the most compelling aspects of (1S,3S)-3-(2,2,2-Trifluoroacetamido)-1-(trifluoromethyl)cyclobutane-1-carboxylic acid is its potential as a building block for more complex molecules. Its rigid cyclobutane ring provides a stable scaffold for further functionalization, while the amide group offers opportunities for hydrogen bonding interactions. These characteristics make it an attractive candidate for use in medicinal chemistry libraries and as a precursor in synthetic pathways leading to novel therapeutic agents.

Recent studies have highlighted the importance of stereochemistry in drug design, particularly in the context of enantiomerically pure compounds. The (1S,3S) configuration of this molecule ensures that it remains enantiomerically pure, which is crucial for minimizing side effects and maximizing therapeutic benefits. Such purity is often achieved through sophisticated synthetic methodologies that leverage chiral auxiliaries or catalysts. The synthesis of this compound demonstrates the growing capability in asymmetric synthesis, which is essential for producing high-value pharmaceutical intermediates.

The trifluoromethyl group attached to the cyclobutane ring imparts unique electronic properties that can influence both the reactivity and selectivity of chemical transformations. Fluorine atoms are known for their ability to modulate lipophilicity and metabolic stability, making them invaluable in drug design. For instance, trifluoromethyl groups can enhance binding affinity by increasing hydrophobic interactions with biological targets such as enzymes and receptors. This property is particularly relevant in the development of small-molecule inhibitors where precise targeting is essential.

Moreover, the amide functionality serves as a versatile handle for further chemical modifications. Amides are commonly used in medicinal chemistry due to their ability to form hydrogen bonds with biological targets, thereby improving drug-receptor interactions. The presence of this group in (1S,3S)-3-(2,2,2-Trifluoroacetamido)-1-(trifluoromethyl)cyclobutane-1-carboxylic acid opens up numerous possibilities for derivatization into more complex structures with tailored pharmacological properties.

Current research trends indicate that fluorinated cycloalkanes are increasingly being explored for their potential therapeutic applications. The cyclobutane ring itself provides a compact three-dimensional structure that can optimize interactions with biological targets. When combined with fluorine substitution at strategic positions, such as the trifluoromethyl group in this compound, it enhances both potency and selectivity. These features make fluorinated cycloalkanes attractive candidates for further investigation in drug discovery programs.

In conclusion, (1S,3S)-3-(2,2,2-Trifluoroacetamido)-1-(trifluoromethyl)cyclobutane-1-carboxylic acid (CAS No. 2680659-11-2) represents a promising compound with significant potential in pharmaceutical research and development. Its unique structural features—such as stereochemical configuration、functional groups、and fluorine substitution—make it a valuable tool for studying stereoselective chemistry and designing novel therapeutic agents. As research continues to uncover new applications for fluorinated compounds，this molecule is poised to play an important role in future advancements within the field.